Cas no 110538-83-5 (L-Alanine, N-(1-oxodecyl)-)

• Product Name: L-Alanine, N-(1-oxodecyl)-
• CAS No: 110538-83-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 1198948
• PubChem ID: 1712375
• Update Time: 2025-04-20

L-Alanine, N-(1-oxodecyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(1-oxodecyl)-
• N-decanoylalanine
• SCHEMBL342920
• (2S)-2-decanamidopropanoic acid
• 110538-83-5
• N-Decanoyl-L-alanine
• (S)-2-Decanamidopropanoic acid

• Inchi： 1S/C13H25NO3/c1-3-4-5-6-7-8-9-10-12(15)14-11(2)13(16)17/h11H,3-10H2,1-2H3,(H,14,15)(H,16,17)/t11-/m0/s1
• InChI Key： KMJDEJIZLJQIQI-NSHDSACASA-N
• SMILES： O=C(CCCCCCCCC)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 243.18355
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4